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Compound of Interest

Compound Name: 3-Nitro-2-butanol

Cat. No.: B147359 Get Quote

Technical Guide: Physical Properties of 3-Nitro-
2-butanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-Nitro-2-
butanol, specifically its boiling point and density. The information is presented to support

research, development, and quality control activities involving this compound.

Quantitative Physical Properties
The physical properties of 3-Nitro-2-butanol have been reported in the literature. A summary

of these quantitative data is provided in the table below for easy reference and comparison.

Physical Property Value Conditions

Boiling Point 55 °C at 0.5 mmHg[1][2]

126-129 °C at 3.5 mmHg[2]

174-176 °C (lit.)[2]

Density 1.1 g/mL at 25 °C (lit.)[1][2]
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Experimental Protocols
Standard laboratory procedures are employed to determine the boiling point and density of

liquid compounds like 3-Nitro-2-butanol. The following sections detail the general

methodologies for these measurements.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and accurate method for determining the boiling

point is through distillation.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heating mantle or oil bath

Boiling chips

Procedure:

The liquid sample (3-Nitro-2-butanol) is placed in the round-bottom flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that the top

of the bulb is level with the side arm of the distillation head leading to the condenser.

The condenser is supplied with a constant flow of cold water.

The sample is gradually heated.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.
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The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, observed as a stable temperature reading on the thermometer while the liquid is

distilling.

Density Determination (Pycnometer Method)
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

The clean and dry pycnometer is weighed empty on an analytical balance.

The pycnometer is filled with the liquid sample (3-Nitro-2-butanol), ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is

carefully wiped off.

The filled pycnometer is weighed to determine the mass of the liquid.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density

(e.g., deionized water) at the same temperature.

The filled pycnometer with the reference liquid is weighed.

The density of the sample is calculated using the masses of the sample and the reference

liquid and the known density of the reference liquid.
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The following diagrams illustrate the logical relationship of the physical properties and the

experimental workflows for their determination.

Caption: Logical relationship of 3-Nitro-2-butanol and its key physical properties.

Caption: Experimental workflow for boiling point determination.

Caption: Experimental workflow for density determination using a pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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